Cas no 88413-07-4 (Methanesulfonamide, N-[3-(methylamino)-4-nitrophenyl]-)

• Product Name: Methanesulfonamide, N-[3-(methylamino)-4-nitrophenyl]-
• CAS No: 88413-07-4
• MF: C₈H₁₁N₃O₄S
• MW: 245.255640268326
• CID: 633756
• PubChem ID: 13663225
• Update Time: 2025-04-19

Methanesulfonamide, N-[3-(methylamino)-4-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-[3-(methylamino)-4-nitrophenyl]-
• N-[3-(methylamino)-4-nitrophenyl]methanesulfonamide
• 88413-07-4
• DTXSID90546109

• Inchi： 1S/C8H11N3O4S/c1-9-7-5-6(10-16(2,14)15)3-4-8(7)11(12)13/h3-5,9-10H,1-2H3
• InChI Key： ORGQHMQVTBONSU-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=C(C=1)NC)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 245.04702701g/mol
• Monoisotopic Mass: 245.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 112Ų